N-({[5-(3-amino-5-phenyl-2-thienyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)-N'-methylurea

• Molecular Formula: C23H22N6O2S2
• Molecular Weight: 478.6 g/mol
• IUPAC Name: 2-[[5-(3-amino-5-phenylthiophen-2-yl)-4-(4-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(methylcarbamoyl)acetamide
• InChI: InChI=1S/C23H22N6O2S2/c1-14-8-10-16(11-9-14)29-21(27-28-23(29)32-13-19(30)26-22(31)25-2)20-17(24)12-18(33-20)15-6-4-3-5-7-15/h3-12H,13,24H2,1-2H3,(H2,25,26,30,31)
• InChI Key: WUSAKURISBOGLD-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)N2C(=NN=C2SCC(=O)NC(=O)NC)C3=C(C=C(S3)C4=CC=CC=C4)N

Description

N-({[5-(3-amino-5-phenyl-2-thienyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)-N'-methylurea is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-({[5-(3-amino-5-phenyl-2-thienyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)-N'-methylurea is not fully understood. However, it is believed to exert its antitumor activity by inhibiting the proliferation of cancer cells through the induction of apoptosis. It is also believed to exert its antimicrobial activity by disrupting the cell membrane of bacteria and fungi.
Biochemical and Physiological Effects:
N-({[5-(3-amino-5-phenyl-2-thienyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)-N'-methylurea has been shown to have various biochemical and physiological effects. It has been found to inhibit the activity of various enzymes, including topoisomerase II and DNA polymerase. It has also been shown to induce DNA damage and inhibit the expression of various oncogenes and tumor suppressor genes.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-({[5-(3-amino-5-phenyl-2-thienyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)-N'-methylurea is its potent antitumor and antimicrobial activity, making it a potential candidate for the development of new cancer drugs and antibiotics. However, one of the limitations of this compound is its relatively complex synthesis method, which may limit its widespread use in laboratory experiments.

Future Directions

Related to this compound include further investigation of its mechanism of action, optimization of its synthesis method, evaluation of its toxicity and pharmacokinetics, and exploration of its potential applications in other fields.

Synthesis Methods

The synthesis of N-({[5-(3-amino-5-phenyl-2-thienyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)-N'-methylurea involves a multi-step process. The first step involves the condensation of 2-(4-methylphenyl)acetonitrile with thiosemicarbazide to form 2-(4-methylphenyl)-5-phenyl-1,3,4-thiadiazole-2-thiol. The second step involves the reaction of 2-(4-methylphenyl)-5-phenyl-1,3,4-thiadiazole-2-thiol with 2-bromo-1-(3-thienyl)ethanone to form 2-(4-methylphenyl)-5-phenyl-1,3,4-thiadiazole-2-thione-3-yl(3-thienyl) ketone. The final step involves the reaction of 2-(4-methylphenyl)-5-phenyl-1,3,4-thiadiazole-2-thione-3-yl(3-thienyl) ketone with N-methyl-N-(methylthio)acetamide to form N-({[5-(3-amino-5-phenyl-2-thienyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)-N'-methylurea.

Scientific Research Applications

N-({[5-(3-amino-5-phenyl-2-thienyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)-N'-methylurea has been extensively studied for its potential applications in various fields of science. It has been found to exhibit potent antitumor activity against various cancer cell lines, including breast, lung, and colon cancer. It has also been shown to have antimicrobial activity against various bacterial and fungal strains, making it a potential candidate for the development of new antibiotics.